Cas no 3948-13-8 (4'-Acetyl-2,5-biphenyldiol)

• Product Name: 4'-Acetyl-2,5-biphenyldiol
• CAS No: 3948-13-8
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 924630
• Update Time: 2023-08-02

4'-Acetyl-2,5-biphenyldiol Chemical and Physical Properties

Names and Identifiers

• 2-p-acetylphenylhydroquinone
• 4'-Acetyl-2,5-biphenyldiol
• 1-[4-(2,5-dihydroxy-phenyl)-phenyl]-ethanone
• 1-(2',5'-dihydroxy[1,1'-biphenyl]-4-yl)ethanone

• Inchi： 1S/C14H12O3/c1-9(15)10-2-4-11(5-3-10)13-8-12(16)6-7-14(13)17/h2-8,16-17H,1H3
• InChI Key： FVXMJHNNESHJEJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1C=CC(C(C)=O)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.010
• Melting Point: 193～194℃